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Compound of Interest

Compound Name: 1-Ethylpyrrolidin-2-one

Cat. No.: B1215724

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive health and safety information for 1-
Ethylpyrrolidin-2-one (CAS No. 2687-91-4), a solvent used in various industrial and research
applications. This document summarizes key toxicological data, outlines experimental
methodologies for hazard assessment, and presents visual representations of its metabolic
pathway and safety testing workflows. All quantitative data is presented in structured tables for
clarity and ease of comparison.

Hazard Identification and Classification

1-Ethylpyrrolidin-2-one is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are serious eye damage and reproductive toxicity.[1][2][3][4][5]

Table 1: GHS Hazard Classification
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Precautionary Statements: A comprehensive list of precautionary statements for the safe
handling of 1-Ethylpyrrolidin-2-one is provided in the safety data sheets. Key
recommendations include obtaining special instructions before use, avoiding all personal
contact including inhalation, and wearing appropriate personal protective equipment.[1][2][6]

Toxicological Data

The toxicological profile of 1-Ethylpyrrolidin-2-one has been evaluated through various in vivo
and in vitro studies. The following tables summarize the key quantitative findings.

Table 2: Acute Toxicity Data

Route of Exposure  Test Species LD50/LC50 Value Reference
Oral Rat 1350 - 3200 mg/kg [6]

Dermal Rat >2000 mg/kg

Inhalation Rat >5.1 mg/L/4h
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Table 3: Irritation and Sensitization Data

Endpoint Test Species Result Reference

L _ Not irritating to slightly
Skin Irritation Rabbit o [6]
irritating

Causes serious eye
Eye Irritation Rabbit damage; Moderate to [1][6]

irreversible effects

Table 4: Genotoxicity/Mutagenicity Data

Assay Test System Result Reference

Ames Test (OECD

S. typhimurium, E. coli  Negative 7
471) yp g [7]

In vitro Mammalian )
_ Chinese hamster _
Cell Gene Mutation Negative [7]

ovary cells
Test (OECD 476)

In vivo Micronucleus

Mouse bone marrow Negative [7]
Test (OECD 474)

Experimental Protocols

Detailed methodologies for the key toxicological assessments are based on internationally
recognized OECD guidelines.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This study assesses the potential of a substance to cause skin irritation or corrosion.

o Test System: Healthy young adult albino rabbits.
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Procedure: A single dose of 0.5 g or 0.5 mL of the test substance is applied to a small area of
clipped, intact skin (approximately 6 cm?) on the back of the rabbit. The site is covered with a
semi-occlusive dressing for a 4-hour exposure period. An untreated area of skin serves as a
control.

Observations: The skin is examined for erythema (redness) and edema (swelling) at 1, 24,
48, and 72 hours after patch removal. The reactions are scored using a standardized grading
system (e.g., Draize scale).

Evaluation: The mean scores for each observation point are calculated to determine the
primary irritation index. The reversibility of any observed effects is also assessed.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This test evaluates the potential of a substance to cause serious eye damage.
Test System: Healthy young adult albino rabbits.[8]

Procedure: A single dose of 0.1 mL of a liquid or 0.1 g of a solid is instilled into the
conjunctival sac of one eye of the rabbit.[7] The other eye remains untreated and serves as a
control. The eyelids are held together for approximately one second after instillation.

Observations: The eyes are examined for effects on the cornea (opacity), iris, and
conjunctiva (redness, swelling, discharge) at 1, 24, 48, and 72 hours after instillation.[9] The
lesions are scored using a standardized grading system.

Evaluation: The severity and reversibility of the ocular lesions are assessed to classify the
substance's eye irritation potential.

Bacterial Reverse Mutation Test (Ames Test, Based on
OECD Guideline 471)

This in vitro assay is used to detect gene mutations.

o Test System: Strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for
a specific amino acid (e.g., histidine).[10]
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e Procedure: The bacterial strains are exposed to the test substance at various concentrations,
both with and without an exogenous metabolic activation system (S9 mix from rat liver).[10]
The mixture is incubated, and then plated on a minimal agar medium lacking the required
amino acid.

o Observations: The number of revertant colonies (colonies that have regained the ability to
synthesize the amino acid due to a mutation) is counted for each concentration and
compared to the spontaneous reversion rate in the negative control.

o Evaluation: A substance is considered mutagenic if it causes a concentration-related
increase in the number of revertant colonies.

Metabolism and Toxicokinetics

1-Ethylpyrrolidin-2-one is metabolized in the body. The proposed metabolic pathway, based

on its similarity to N-methyl-2-pyrrolidone (NMP), involves oxidation. The primary metabolites

identified are 5-hydroxy-N-ethyl-2-pyrrolidone (5-HNEP) and 2-hydroxy-N-ethylsuccinimide (2-
HESI).[11] These metabolites are excreted in the urine.[12][13]

Metabolic Pathway of 1-Ethylpyrrolidin-2-one

Oxidati Oxidati Hyd lati
xidation 5-Hydroxy-N-ethyl-2-pyrrolidone xidation N-Ethylsuccinimide veroxytation 2-Hydroxy-N-ethylsuccinimide
(5-HNEP) (NESI) (2-HESI)
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Proposed metabolic pathway of 1-Ethylpyrrolidin-2-one.

Experimental and Safety Workflows

The following diagrams illustrate the logical workflows for assessing the safety of 1-
Ethylpyrrolidin-2-one and the general procedure for handling a chemical spill.
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Dermal Irritation Assessment Workflow (OECD 404)

(Apply 0.5g/mL to rabbit skin)

:
(Cover with semi-occlusive dressing for 4 hours)

:

(Remove dressing and wash skir)
:

Gbserve for erythema and edema at 1, 24, 48, 72 hourg
:
(Score skin reactions)
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Workflow for Acute Dermal Irritation Testing.
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Chemical Spill Response Workflow

Spill of 1-Ethy|pyrro|idin-@
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'
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'
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'
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Y

(Dispose of waste according to regulations)
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General workflow for responding to a chemical spill.
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Safe Handling and Storage

e Handling: Use in a well-ventilated area. Avoid contact with eyes, skin, and clothing. Wash
thoroughly after handling.[11]

o Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
incompatible substances such as strong oxidizing agents. Keep away from heat, sparks, and
flame.[11]

o Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical
safety goggles, protective gloves, and clothing to prevent skin exposure.[11] If ventilation is
inadequate, a suitable respirator should be worn.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes. Get medical attention if irritation develops or persists.

¢ Ingestion: Do NOT induce vomiting. If victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Get medical aid
immediately.

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Fire-Fighting Measures

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant
foam.

o Firefighting Procedures: As in any fire, wear a self-contained breathing apparatus in
pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear. During a
fire, irritating and highly toxic gases may be generated by thermal decomposition or
combustion. Use water spray to cool unopened containers.
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This guide is intended to provide essential health and safety information for trained
professionals. Always refer to the most current Safety Data Sheet (SDS) for 1-Ethylpyrrolidin-
2-one before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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